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Compound of Interest

Compound Name:
N-(9-anthracenylmethylene)-2,4,6-

trimethylaniline

CAS No.: 16490-63-4

Cat. No.: B11963384

Get Quote

Introduction & Retrosynthetic Analysis
The target molecule is a bulky Schiff base (imine) utilized in coordination chemistry (as a ligand

backbone), fluorescence sensing, and supramolecular assembly.

Chemical Structure:

Electrophile: 9-Anthracenecarboxaldehyde (9-Anthraldehyde)

Nucleophile: 2,4,6-Trimethylaniline (Mesitylamine)

Synthetic Challenge: The condensation is reversible. The equilibrium constant (

) is unfavorable due to:

Steric Clash: The 2,4,6-trimethyl group shields the nitrogen nucleophile, while the

anthracene 1,8-protons shield the carbonyl carbon.
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Water Poisoning: Generated water can easily hydrolyze the strained imine bond back to

starting materials.

Solution: Use of azeotropic distillation (Dean-Stark trap) in non-polar solvent (Toluene) with

acid catalysis to drive the equilibrium forward (

).

Reaction Scheme
Experimental Protocol
Materials & Reagents

Reagent MW ( g/mol )
Equiv.[1][2][3]
[4][5][6]

Amount Physical State

9-Anthraldehyde 206.24 1.0 2.06 g Yellow Solid

2,4,6-

Trimethylaniline
135.21 1.1

1.49 g (~1.55

mL)
Liquid

p-

Toluenesulfonic

Acid (p-TSA)

172.20 0.05 ~85 mg Catalyst

Toluene

(Anhydrous)
92.14 Solvent 40 mL Solvent

Ethanol

(Absolute)
46.07 Wash 50 mL Wash Solvent

Method A: High-Yield Azeotropic Distillation
(Recommended)
Use this method for >95% conversion and high purity.

Step-by-Step Procedure:

Setup: Equip a 100 mL Round Bottom Flask (RBF) with a magnetic stir bar, a Dean-Stark

trap, and a reflux condenser.
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Charging: Add 2.06 g (10 mmol) of 9-anthraldehyde and 40 mL of anhydrous toluene to the

flask. Stir until partially dissolved.

Activation: Add 85 mg (0.5 mmol) of p-TSA monohydrate.

Addition: Add 1.55 mL (11 mmol) of 2,4,6-trimethylaniline via syringe. The solution may

darken (orange/red) immediately due to initial imine formation.

Reflux: Heat the mixture to a vigorous reflux (Oil bath set to ~125°C). Ensure toluene is

condensing and filling the Dean-Stark trap.

Critical Checkpoint: Monitor the water collection in the trap. The reaction is complete when

water evolution ceases (typically 3–5 hours).

Workup:

Remove from heat and allow to cool to Room Temperature (RT).

Rotary evaporate the toluene to approximately 20% of the original volume (~8 mL).

Add 20 mL of cold absolute ethanol to the residue to induce crystallization.

Chill in an ice bath (0°C) for 1 hour.

Isolation: Filter the yellow/orange precipitate using a Büchner funnel.

Washing: Wash the filter cake with cold ethanol (2 x 10 mL) to remove unreacted amine and

catalyst.

Drying: Dry under high vacuum (0.1 mbar) at 40°C for 4 hours.

Method B: Ethanol Reflux (Green/Rapid Screen)
Use this method for small-scale screening where yield is secondary.

Dissolve 1.0 eq 9-anthraldehyde in minimal hot ethanol.

Add 1.1 eq 2,4,6-trimethylaniline and 3 drops of Glacial Acetic Acid.
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Reflux for 6 hours.

Cool to 0°C; the product should precipitate. Filter and wash as above.[6]

Note: Yield is typically 10-15% lower than Method A due to water retention in the solvent.

Visualization: Reaction Workflow & Mechanism
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Chemical Mechanism Logic

Reagents:
9-Anthraldehyde + Mesitylamine

Dissolution in Toluene
Add p-TSA (Cat.)

Reflux (125°C)
Dean-Stark Trap

 Schiff Base Formation

Water Evolution Ceased?

No (Continue Reflux)

Concentrate Toluene
Add Cold Ethanol

Yes (Complete)

Filtration & Wash
(Remove excess amine)

 Crystallization

Pure Imine Product
(Yellow/Orange Solid)

Acid Activation of Aldehyde

Nucleophilic Attack (Steric Strain)

Dehydration (-H2O)
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Caption: Workflow for the acid-catalyzed azeotropic synthesis of the hindered anthracene

imine.

Characterization & Quality Control
Expected Data

Appearance: Bright yellow to orange crystalline solid.

Melting Point: High melting solid (Expected range: 160°C – 200°C, dependent on crystal

polymorph). Note: Determine experimentally and compare with CoA.

Solubility: Soluble in DCM, Chloroform, Toluene. Poorly soluble in Alcohols, Hexanes.

Spectroscopic Validation
Technique Key Diagnostic Signal Interpretation

1H NMR (CDCl3) δ 9.5 – 10.0 ppm (1H, s)

Imine CH=N proton. This

singlet is distinct and

downfield. Disappearance of

aldehyde CHO (~11.5 ppm)

confirms conversion.

1H NMR (CDCl3) δ 8.5 ppm (1H, s)

Anthracene C-10 proton

(characteristic central ring

signal).

1H NMR (CDCl3)
δ 2.3 ppm (3H, s), 2.1 ppm

(6H, s)

Mesityl methyl groups (Para vs

Ortho).

IR (ATR) 1615 – 1630 cm⁻¹

C=N Stretch. Strong band.

Absence of broad OH stretch

(3400 cm⁻¹) confirms dryness.

Troubleshooting & Optimization
Issue 1: Low Yield / Oiling Out

Cause: Incomplete dehydration or presence of residual toluene preventing crystallization.
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Fix: Ensure the Dean-Stark trap removed the theoretical amount of water (~0.18 mL for 10

mmol). Use a seed crystal if available. Triturate the oil with cold methanol to induce

solidification.

Issue 2: Hydrolysis on Column

Cause: Silica gel is slightly acidic and contains water, which can hydrolyze hindered imines.

Fix: Avoid column chromatography if possible. If necessary, neutralize the silica with 1%

Triethylamine/Hexane before loading. Recrystallization is vastly preferred for this compound.

Issue 3: Starting Material Remains

Cause: Steric bulk preventing attack.

Fix: Increase catalyst load to 10 mol% p-TSA. Switch solvent to Xylene (bp 140°C) for higher

thermal energy.

Safety & Handling (MSDS Highlights)
Anthracene Derivatives: Potential photosensitizers. Handle under low light if possible to

prevent photodimerization.

2,4,6-Trimethylaniline: Toxic by inhalation and skin contact.[7] Potential carcinogen suspect.

Use double nitrile gloves and work exclusively in a fume hood.

Waste: Dispose of all organic filtrates as halogen-free organic waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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